N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide

• IUPAC Name: N-ethyl-4-methyl-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H22N2O2/c1-4-23(21(25)16-10-8-14(2)9-11-16)13-18-12-17-7-5-6-15(3)19(17)22-20(18)24/h5-12H,4,13H2,1-3H3,(H,22,24)
• InChI Key: YBTHWRMOBIJOOG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=CC=CC(=C2NC1=O)C)C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide, also known as VU0152100, is a compound that has been synthesized for scientific research purposes. It is a selective positive allosteric modulator of the muscarinic acetylcholine receptor subtype 5 (M5). This compound has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide acts as a selective positive allosteric modulator of the M5 muscarinic acetylcholine receptor subtype. This receptor subtype is primarily found in the brain and is involved in the regulation of cognitive function, memory, and learning. By binding to this receptor subtype, this compound enhances the activity of acetylcholine, a neurotransmitter that is involved in these processes.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of acetylcholine in the brain, which enhances cognitive function and memory. It has also been found to increase the activity of dopaminergic neurons, which has potential applications in the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide in lab experiments include its selectivity for the M5 muscarinic acetylcholine receptor subtype, its ability to enhance cognitive function and memory, and its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. The limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide. One potential direction is to further explore its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another direction is to investigate its mechanism of action in more detail, including its interactions with other neurotransmitter systems. Additionally, further research could be done to optimize the synthesis of this compound and to develop more potent and selective compounds that target the M5 muscarinic acetylcholine receptor subtype.

Synthesis Methods

The synthesis of N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide involves a multi-step process that starts with the reaction of 2-hydroxy-8-methylquinoline with ethyl bromoacetate to form ethyl 2-(2-(8-methylquinolin-2-yl)ethyl)oxirane-2-carboxylate. This intermediate is then reacted with 4-methylbenzoyl chloride to form this compound.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-4-methylbenzamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been found to have a positive effect on cognitive function, memory, and learning in animal models. It has also been shown to have potential applications in the treatment of schizophrenia, Parkinson's disease, and Alzheimer's disease.